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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532 Get Quote

An In-depth Examination of the TRPC4/5 Channel Blocker for Applications in Neuroscience and

Drug Discovery

This guide provides a comprehensive technical overview of M 084 hydrochloride, a potent

and selective blocker of Transient Receptor Potential Canonical 4 and 5 (TRPC4/5) channels.

Intended for researchers, scientists, and professionals in drug development, this document

synthesizes key chemical and biological information, outlines its mechanism of action, and

provides practical guidance for its use in experimental settings.

Core Chemical Properties and Specifications
M 084 hydrochloride, chemically identified as N-Butyl-1H-benzimidazol-2-amine

hydrochloride, is a small molecule inhibitor with significant potential in neuropharmacological

research. Its fundamental properties are summarized below for quick reference.
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Property Value Source

Molecular Formula C₁₁H₁₅N₃·HCl
Tocris Bioscience, BOC

Sciences[1]

Molecular Weight 225.72 g/mol
Tocris Bioscience, BOC

Sciences[1]

CAS Number 1992047-63-8 Tocris Bioscience

Purity ≥99% (HPLC) Tocris Bioscience

Appearance White Solid TargetMol

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 100

mM)

Tocris Bioscience

Mechanism of Action: Selective TRPC4/5 Channel
Blockade
M 084 hydrochloride exerts its biological effects through the targeted inhibition of TRPC4 and

TRPC5 channels.[1] These channels are non-selective cation channels that play crucial roles in

calcium signaling in various cell types, including neurons. The inhibitory concentrations (IC₅₀)

for M 084 hydrochloride are reported to be in the low micromolar range, specifically 3.7-10.3

μM for TRPC4 and 8.2 μM for TRPC5.[1] Notably, it exhibits weaker activity against TRPC3

channels, highlighting its selectivity for the TRPC4/5 subtypes.[1]

The blockade of TRPC4/5 channels by M 084 hydrochloride modulates intracellular calcium

levels, which in turn influences a cascade of downstream signaling events. This mechanism is

believed to underlie the observed antidepressant and anxiolytic effects of the compound in

preclinical studies.[1]
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Figure 1: Proposed Signaling Pathway of M 084 Hydrochloride
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Caption: Figure 1: Proposed Signaling Pathway of M 084 Hydrochloride.

Experimental Protocols and Workflow
The following protocols provide a validated framework for the preparation and application of M
084 hydrochloride in a research setting. Adherence to these guidelines is crucial for ensuring

experimental reproducibility and data integrity.

Preparation of Stock Solutions
The accurate preparation of stock solutions is the foundation of reliable experimental

outcomes. Due to the potential for batch-to-batch variation in hydration, it is recommended to
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refer to the batch-specific molecular weight provided on the Certificate of Analysis.

Materials:

M 084 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile deionized water

Sterile, conical polypropylene tubes

Calibrated pipettes

Procedure:

Determine Desired Concentration and Volume: Based on the batch-specific molecular

weight, calculate the mass of M 084 hydrochloride required to achieve the desired stock

concentration (e.g., 10 mM or 100 mM).

Weighing: Accurately weigh the calculated mass of M 084 hydrochloride in a sterile

microcentrifuge tube.

Solubilization: Add the appropriate volume of solvent (DMSO or water) to the tube. For a 10

mM stock solution with a molecular weight of 225.72, you would add 4.43 mL of solvent to 1

mg of the compound.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming may be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term use.

In Vitro Cell-Based Assay Workflow
This workflow outlines a general procedure for assessing the inhibitory effect of M 084
hydrochloride on TRPC4/5 channel activity in a cell-based assay, such as a calcium imaging

experiment.
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Figure 2: In Vitro Experimental Workflow
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Caption: Figure 2: In Vitro Experimental Workflow.
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Concluding Remarks
M 084 hydrochloride is a valuable pharmacological tool for investigating the physiological and

pathological roles of TRPC4 and TRPC5 channels. Its demonstrated efficacy as an

antidepressant and anxiolytic in preclinical models underscores its potential as a lead

compound for the development of novel therapeutics for mood and anxiety disorders.

Researchers utilizing this compound are encouraged to follow rigorous experimental protocols

to ensure the generation of high-quality, reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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